Cas no 13528-93-3 (1,2-Bis(chlorodimethylsilyl)ethane)

1,2-Bis(chlorodimethylsilyl)ethane is a bifunctional organosilicon compound featuring two reactive chlorodimethylsilyl groups linked by an ethane bridge. This structure enables its use as a versatile crosslinking agent in silicone chemistry, particularly in the synthesis of polysiloxanes and modified siloxane networks. Its high reactivity with hydroxyl and other nucleophilic groups makes it valuable for surface modification, adhesion promotion, and polymer functionalization. The compound’s symmetrical design ensures uniform reactivity, facilitating controlled polymerization and network formation. It is commonly employed in specialty coatings, sealants, and silicone elastomers, where enhanced mechanical properties and thermal stability are required. Proper handling under inert conditions is recommended due to its moisture sensitivity.

1,2-Bis(chlorodimethylsilyl)ethane structure

13528-93-3 structure

Product Name:1,2-Bis(chlorodimethylsilyl)ethane

CAS No:13528-93-3

MF:C₆H₁₆Cl₂Si₂

MW:215.268241882324

MDL:MFCD00000505

CID:49319

PubChem ID:83552

Update Time:2025-05-28

1,2-Bis(chlorodimethylsilyl)ethane Chemical and Physical Properties

Names and Identifiers

- 1,2-Bis(chlorodimethylsilyl)ethane
- 1,2-Bis(chlorodimethylsilyl)ethane [Protecting Reagent for Primary Amines]
- 1,2-Bis(chlorodimethylsilyl)ethane (1,1,4,4-Tetramethyl-1,4-dichlorodisilethylene)
- chloro-[2-[chloro(dimethyl)silyl]ethyl]-dimethylsilane
- 1,1,4,4-Tetramethyl-1,4-dichlorodisilethylene
- 1,1,4,4-Tetramethyl-1,4-dichlorodisylethylene
- STABASE
- SILANE BM2E
- [-CH2Si(CH3)2Cl]2
- 1,2-Bis(chlorodimethylsilyl)
- ethylenebis[chlorodimethylsilane]
- 1,2-Bis(dimethylchlorosily)ethane
- 1,2-BIS(DIMETHYLCHLOROSILYL)ETHANE
- 1,2-ethanediylbis[chlorodimethyl-silan
- 1,2-Bis(chlorodimethylsilyl)ethane,96%
- Ethylenebis(chlorodimethylsilane)
- Silane, 1,2-ethanediylbis[chlorodimethyl-
- chloro[2-(chlorodimethylsilyl)ethyl]dimethylsilane
- 2,5-Dichloro-2,5-dimethyl-2,5-disilahexane
- B4OCJ0E6J1
- VGQOKOYKFDUPPJ-UHFFFAOYSA-N
- 1,1,4,4-tetramethyl-1,4-dichloro-disylethylene
- Silane, 1,2-ethanediylbis(chlorodimethyl-
- chloro-[2-[chloro(dimethyl)silyl]ethyl]-d
- MDL： MFCD00000505
- Inchi： 1S/C6H16Cl2Si2/c1-9(2,7)5-6-10(3,4)8/h5-6H2,1-4H3
- InChI Key： VGQOKOYKFDUPPJ-UHFFFAOYSA-N
- SMILES： Cl[Si](C)(C)CC[Si](C)(C)Cl
- BRN： 1920141

Computed Properties

Exact Mass: 214.01700
Monoisotopic Mass: 214.017
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 98.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: White crystals
Density: 0.9700
Melting Point: 35-38 °C (lit.)
Boiling Point: 198 °C/734 mmHg(lit.)
Flash Point: Fahrenheit: 149 ° f
Celsius: 65 ° c
Refractive Index: 1.427
Water Partition Coefficient: Reacts with water.
PSA: 0.00000
LogP: 3.87420
Sensitiveness: Moisture Sensitive
Solubility: reaction

1,2-Bis(chlorodimethylsilyl)ethane Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H314
Warning Statement： P280,P305+P351+P338,P310
Hazardous Material transportation number：UN 3261 8/PG 2
WGK Germany：3
Hazard Category Code： 34
Safety Instruction： S26-S28-S36/37/39-S45-S16
FLUKA BRAND F CODES：10-21
Hazardous Material Identification：
Packing Group：III
Hazard Level：8
Safety Term：8
Packing Group：III
Risk Phrases：R10; R34
HazardClass：8
PackingGroup：II
TSCA：Yes
Storage Condition：Flammable area

1,2-Bis(chlorodimethylsilyl)ethane Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

1,2-Bis(chlorodimethylsilyl)ethane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	170393-5G	1,2-Bis(chlorodimethylsilyl)ethane, 95%	13528-93-3	95%	5G	￥ 181	2022-04-26
BAI LING WEI Technology Co., Ltd.	170393-25G	1,2-Bis(chlorodimethylsilyl)ethane, 95%	13528-93-3	95%	25G	￥ 687	2022-04-26
Ambeed	A692518-1g	1,2-Bis(chlorodimethylsilyl)ethane	13528-93-3	95% GC	1g	$9.0	2025-02-21
Ambeed	A692518-5g	1,2-Bis(chlorodimethylsilyl)ethane	13528-93-3	95% GC	5g	$12.0	2025-02-21
Ambeed	A692518-25g	1,2-Bis(chlorodimethylsilyl)ethane	13528-93-3	95% GC	25g	$28.0	2025-02-21
TRC	E917738-100mg	Ethylenebis[chlorodimethylsilane]	13528-93-3		100mg	$64.00	2023-05-18
TRC	E917738-1g	Ethylenebis[chlorodimethylsilane]	13528-93-3		1g	$ 60.00	2022-06-05
TRC	E917738-5g	Ethylenebis[chlorodimethylsilane]	13528-93-3		5g	$ 70.00	2022-06-05
TRC	E917738-25g	Ethylenebis[chlorodimethylsilane]	13528-93-3		25g	$207.00	2023-05-18
Fluorochem	S01325-25g	1,2-Bis(chlorodimethylsilyl)ethane	13528-93-3	95%	25g	￡46.00	2022-02-28

1,2-Bis(chlorodimethylsilyl)ethane Production Method

1,2-Bis(chlorodimethylsilyl)ethane Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:13528-93-3)1,2-Bis(chlorodimethylsilyl)ethane

Order Number:sfd13512

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:13528-93-3)1,2-双(氯二甲基硅基)乙烷

Order Number:LE1754108

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:36